Cas no 38982-12-6 (3-(9-Anthryl)acrylaldehyde)

• Product Name: 3-(9-Anthryl)acrylaldehyde
• CAS No: 38982-12-6
• Molecular Formula: C₁₇H₁₂O
• Molecular Weight: 232.2766
• MDL: MFCD09751223
• CID: 54943
• PubChem ID: 87561174

3-(9-Anthryl)acrylaldehyde Properties

Names and Identifiers

• 3-(9-anthryl)acrylaldehyde
• 3-(9-anthryl) acrolein
• 3-anthracen-9-ylprop-2-enal
• 3-(9-Anthryl)propenal
• 9-Anthracenacrolein
• 9-Anthraceneacrolein
• 2-Propenal,3-(9-anthracenyl)-
• 3-(9-Anthryl)acrolein
• (E)-3-anthracen-9-ylprop-2-enal
• Anthracene-9-propenal
• 3-(9-anthryl) acrylaldehyde
• Jsp006789
• (E)-3-(9-Anthryl)acrylaldehyde
• (E)-3-(9-anthracenyl)-2-propenal
• (E)-3-(anthracen-9-yl)acrylaldehyde
• 3-(9-Anthryl)-2-propenal, AldrichCPR
• N960
• AK173149
• A824361
• I14-0
• 3-(Anthracen-9-yl)acrylaldehyde
• (2E)

• MDL： MFCD09751223
• InChIKey： NLHDGEXLFCDTHQ-BJMVGYQFSA-N
• Inchi： 1S/C17H12O/c18-11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-12H/b10-5+
• SMILES： O=C([H])/C(/[H])=C(\[H])/C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C2C([H])=C([H])C([H])=C([H])C=12

Computed Properties

• Exact Mass: 232.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.088815
• Heavy Atom Count: 18
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 4.20510
• PSA: 17.07000
• Refractive Index: 1.727
• Boiling Point: 458.3°Cat760mmHg
• Melting Point: 170.0 to 174.0 deg-C
• Flash Point: 173.8°C
• Density: 1.185

3-(9-Anthryl)acrylaldehyde Security Information

• Symbol:
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

3-(9-Anthryl)acrylaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes